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Compound of Interest

Compound Name: 2'-Aminobiphenyl-2-ol

Cat. No.: B15367749

Important Note on the Target Compound:

Extensive searches for the physicochemical properties of 2'-Aminobiphenyl-2-ol did not yield
sufficient experimental data to compile a comprehensive technical guide. This compound
appears to be not widely studied, and its specific properties are not readily available in public

chemical databases.

Therefore, this guide provides a detailed analysis of the closely related and well-characterized
compound, 2-Aminobiphenyl (also known as 2-phenylaniline). It is crucial to note that 2-
Aminobiphenyl is a different molecule, lacking the hydroxyl group of 2'-Aminobiphenyl-2-ol.
The information presented here is for a structurally similar compound and should be used as a
reference with this important distinction in mind.

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Aminobiphenyl, intended for researchers, scientists, and professionals in drug

development.

Physicochemical Properties of 2-Aminobiphenyl

The following table summarizes the key physicochemical properties of 2-Aminobiphenyl.
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Property Value Source
Molecular Formula Ci12H11N [1112]
Molecular Weight 169.22 g/mol [1][2]
Colorless to purple crystalline
Appearance solid.[1][3] Aged samples can
appear black.[3][4]
Melting Point 47-50 °C [1][5]
Boiling Point 299 °C [1][5]
Insoluble in water.[3][5]
Soluble in alcohol, ether, and
Solubility benzene.[1][3] Slightly soluble
in chloroform, ethyl acetate,
and methanol.
pKa 3.82 (at 22 °C)
LogP 2.84
Vapor Density 5.8 (vs air) [5]
Flash Point >110 °C [3]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined

below.

1. Melting Point Determination (Capillary Method)

The melting point of a solid organic compound can be determined using a capillary tube

method with an apparatus such as a Mel-Temp or a Thiele tube.[6]

o Sample Preparation: A small amount of the dry, crystalline 2-Aminobiphenyl is finely

powdered and packed into a capillary tube to a height of about 3 mm.[7]
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which allows for
controlled heating of the sample.[7][8] The apparatus typically includes a heating block, a
thermometer, and a magnifying lens for observation.[7]

¢ Measurement:

o A preliminary rapid heating can be performed to determine an approximate melting range.

[6]

o For an accurate measurement, a fresh sample is heated slowly, at a rate of no more than
2°C per minute, as the temperature approaches the expected melting point.[6][7]

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.[9]

o The temperature at which the entire sample has melted into a clear liquid is recorded as
the end of the melting range.[9]

 Purity Indication: A pure compound typically exhibits a sharp melting point range of 1-2°C.[7]
A broader melting range may indicate the presence of impurities.[6]

2. LogP (Octanol-Water Partition Coefficient) Determination (Shake-Flask Method)

The LogP value, a measure of a compound's lipophilicity, is experimentally determined using
the shake-flask method, which is considered the gold standard.[10]

e Materials:
o n-Octanol (pre-saturated with water)
o Water or a suitable buffer solution (e.g., PBS pH 7.4), pre-saturated with n-octanol[11][12]
o A stock solution of 2-Aminobiphenyl of known concentration.

e Procedure:

o A small aliquot of the 2-Aminobiphenyl stock solution is added to a mixture of the mutually
saturated n-octanol and aqueous phases.[11]
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o The mixture is agitated (e.g., using a rotator) for a sufficient time (e.g., 1 hour) to allow for
the compound to partition between the two phases and reach equilibrium.[11]

o The mixture is then centrifuged to ensure complete separation of the n-octanol and
agueous layers.

o The concentration of 2-Aminobiphenyl in each phase is determined using a suitable
analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.[12][13]

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the
analyte in the n-octanol phase to its concentration in the aqueous phase.[14] The LogP is the
base-10 logarithm of this value.[14]

Synthesis Pathway Visualization

A common method for the synthesis of 2-Aminobiphenyl is the Suzuki-Miyaura coupling
reaction. The following diagram illustrates this synthetic workflow.
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Caption: Suzuki-Miyaura synthesis of 2-Aminobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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